Plasmon resonance tuning using DNA origami actuation†
Chemical Communications Pub Date: 2015-02-10 DOI: 10.1039/C5CC00778J
Abstract
A strategy for an innovative, continuous and reversible LSPR tuning using DNA origami actuation to modulate the nanometric separation of two gold nanoparticles has been developed. The actuation mechanism is based on DNA hybridization, in particular three different DNA sequences were shown to induce resonance shift of up to 6 nm.
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